Cas no 29475-05-6 (Ergotaman-3',6',18-trione,2'-ethyl-12'-hydroxy-5'-(2-methylpropyl)-, (5'a)- (9CI))
29475-05-6 structure
Product Name:Ergotaman-3',6',18-trione,2'-ethyl-12'-hydroxy-5'-(2-methylpropyl)-, (5'a)- (9CI)
CAS No:29475-05-6
MF:C31H39N5O5
MW:561.671867609024
CID:277128
PubChem ID:161635
Update Time:2025-04-19
Ergotaman-3',6',18-trione,2'-ethyl-12'-hydroxy-5'-(2-methylpropyl)-, (5'a)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Ergotaman-3',6',18-trione,2'-ethyl-12'-hydroxy-5'-(2-methylpropyl)-, (5'a)- (9CI)
- 2'-Ethyl-12'-hydroxy-5'α-(2-methylpropyl)ergotaman-3',6',18-trione
- Ergoptin
- (6aR,9R)-N-[(1S,2S,4R,7R)-4-ethyl-2-hydroxy-7-(2-methylpropyl)-5,8-dioxo-3-oxa-6,9-diazatricyclo[7.3.0.02,6]dodecan-4-yl]-7-methyl-6,6a,8,9-tetrahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide
- Ergotaman-3',6',18-trione, 2'-ethyl-12'-hydroxy-5'-(2-methylpropyl)-, (5'-alpha)-
- alpha-Ergoptine
- 29475-05-6
- Ergoptine
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- Inchi: 1S/C31H39N5O5/c1-5-30(29(39)36-24(12-17(2)3)28(38)35-11-7-10-25(35)31(36,40)41-30)33-27(37)19-13-21-20-8-6-9-22-26(20)18(15-32-22)14-23(21)34(4)16-19/h6,8-9,13,15,17,19,23-25,32,40H,5,7,10-12,14,16H2,1-4H3,(H,33,37)/t19-,23-,24-,25+,30-,31+/m1/s1
- InChI Key: JFRCRHHCXKEHBW-YKAZNSBZSA-N
- SMILES: O1[C@](CC)(C(N2[C@H](CC(C)C)C(N3CCC[C@H]3[C@]12O)=O)=O)NC([C@@H]1C=C2C3C=CC=C4C=3C(=CN4)C[C@H]2N(C)C1)=O
Computed Properties
- Exact Mass: 561.29511936g/mol
- Monoisotopic Mass: 561.29511936g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 41
- Rotatable Bond Count: 5
- Complexity: 1160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 118Ų
Ergotaman-3',6',18-trione,2'-ethyl-12'-hydroxy-5'-(2-methylpropyl)-, (5'a)- (9CI) Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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